Cas no 110501-70-7 (2,4-Pentadienoic acid,5-(3,4-dihydroxyphenyl)-)

• Product Name: 2,4-Pentadienoic acid,5-(3,4-dihydroxyphenyl)-
• CAS No: 110501-70-7
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD18812335
• CID: 128833
• PubChem ID: 19888955
• Update Time: 2025-04-18

2,4-Pentadienoic acid,5-(3,4-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid,5-(3,4-dihydroxyphenyl)-
• 2,4-Pentadienoic acid, 5-(3,4-dihydroxyphenyl)- (9CI)
• UNII-5F380S5YI8
• 2,4-Pentadienoic acid, 5-(3,4-dihydroxyphenyl)-, (2E,4E)-
• 1073666-65-5
• (2E,4E)-5-(3,4-Dihydroxyphenyl)-2,4-pentadienoic acid
• 5-(3,4-DIHYDROXYPHENYL)PENTA-2,4-DIENOIC ACID
• demethylenated piperic acid
• (2E,4E)-5-(3,4-dihydroxyphenyl)penta-2,4-dienoic acid
• 110501-70-7
• 5F380S5YI8
• SCHEMBL9654233
• CHEMBL507378
• 3'-Hydroxyavenalumic acid

• MDL： MFCD18812335
• Inchi： 1S/C11H10O4/c12-9-6-5-8(7-10(9)13)3-1-2-4-11(14)15/h1-7,12-13H,(H,14,15)/b3-1+,4-2+
• InChI Key： QJTJIOCQLSVOMY-ZPUQHVIOSA-N
• SMILES： OC1=C(C=CC(/C=C/C=C/C(=O)O)=C1)O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols